(4-Chloro-thiazol-2-yl)acetic acid

• IUPAC Name: 2-(4-chloro-1,3-thiazol-2-yl)acetic acid
• InChI: InChI=1S/C5H4ClNO2S/c6-3-2-10-4(7-3)1-5(8)9/h2H,1H2,(H,8,9)
• InChI Key: QYWLJHJXNDAOSH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)CC(=O)O)Cl
• Molecular Formula: C5H4ClNO2S
• DSSTOX Substance ID: DTXSID801302554
• Molecular Weight: 177.61 g/mol
• CAS RN: 1392804-23-7

Description

“(4-Chloro-thiazol-2-yl)acetic acid” is an organic compound that has been used in various scientific research applications, including protein folding, enzyme inhibition, and signal transduction.

Molecular Structure Analysis

The molecular structure of “(4-Chloro-thiazol-2-yl)acetic acid” is characterized by a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

“(4-Chloro-thiazol-2-yl)acetic acid” is a solid compound. Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Activity

Thiazoles exhibit potent antimicrobial properties. Researchers have explored derivatives of this scaffold to develop new compounds with reduced side effects. For instance, sulfathiazole , a well-known antimicrobial drug, contains a thiazole ring. .

Antitumor and Cytotoxic Effects

Thiazoles have been investigated for their antitumor and cytotoxic activity. . Further research in this area may uncover promising candidates for cancer therapy.

Safety and Hazards

“(4-Chloro-thiazol-2-yl)acetic acid” is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed.

Future Directions

Thiazoles, including “(4-Chloro-thiazol-2-yl)acetic acid”, have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives to optimize their biological effects.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with a variety of biological targets, including antimicrobial, anticancer, anti-inflammatory, and anti-hiv targets . The specific targets for this compound may vary depending on its molecular structure and the environment in which it is introduced.

Mode of Action

For instance, they can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules . The specific mode of action for this compound would depend on its specific targets and the biochemical pathways it affects.

Biochemical Pathways

Thiazole derivatives have been found to activate or inhibit various biochemical pathways, potentially leading to a wide range of biological effects . For instance, some thiazole derivatives have been found to inhibit the cyclooxygenase (COX) enzymes, which are involved in the conversion of arachidonic acid into thromboxane, prostaglandins, and prostacyclin .

Pharmacokinetics

The thiazole ring is known to be slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability and its distribution within the body.

Result of Action

Thiazole derivatives have been found to have a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anti-hiv activities . The specific effects of this compound would depend on its specific targets and the biochemical pathways it affects.

Action Environment

The action of (4-Chloro-thiazol-2-yl)acetic acid can be influenced by various environmental factors. For instance, the presence of chlorine in low molecular weight compounds can affect its biological activity by altering the electrophilicity of carbon in the C-Cl bond . This can facilitate its reaction with bionucleophiles such as DNA bases or a regulating protein through the displacement of chlorine . Other environmental factors, such as pH, temperature, and the presence of other molecules, could also influence the compound’s action, efficacy, and stability.